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Compound of Interest

Compound Name: 4-Chloro-2-fluoro-5-nitroaniline
CAS No.: 86988-02-5
Cat. No.: B1590416
Get Quote
. J

Classification: Halogenated Nitroanilines | CAS Focus: 86988-02-5, 1482558-25-7 Primary
Application: Intermediate for tyrosine kinase inhibitors (TKIs) and high-performance pigments.

Executive Summary & Structural Landscape

The poly-substituted benzene ring of 4-chloro-2-fluoro-5-nitroaniline represents a "privileged
structure" in medicinal chemistry. The specific arrangement of the electron-withdrawing nitro
group, the lipophilic chlorine, and the metabolically stable fluorine creates a unique electronic
profile that modulates pKa and ligand-protein binding affinity.

However, the synthesis of this molecule is fraught with regioselectivity challenges.[1] The
presence of three directing groups (

) creates a complex electrophilic substitution landscape. This guide systematically dissects
these isomers and provides the logic to selectively access the desired 5-nitro target.
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Isomer Enumeration

While theoretically many isomers exist, only a subset are chemically stable and relevant to drug
discovery.[1] The table below categorizes the primary isomers encountered in synthesis and
supply chains.

Isomer Name Structure Code CAS Number Key Characteristics

Major Product of
Target (5-NO2) 86988-02-5 acidic nitration.
Thermodynamic sink.

4-Chloro-2-fluoro-5-

nitroaniline

Common "ortho"
Impurity A (6-NO2) 1482558-25-7 impurity. Sterically
crowded.[1]

4-Chloro-2-fluoro-6-

nitroaniline

Alternative scaffold;
Isomer B 428871-64-1 distinct synthesis

required.

4-Chloro-5-fluoro-2-

nitroaniline

Often derived from
Isomer C 517920-71-7 chlorination of fluoro-

2-Chloro-5-fluoro-4-

nitroaniline ) N
nitroanilines.

Mechanistic Synthesis: The Nitration Conundrum

The synthesis of the target molecule (5-NO2) from 4-chloro-2-fluoroaniline is a classic case of
condition-dependent regioselectivity.

The Directing Group Conflict

In a standard electrophilic aromatic substitution (EAS), the amino group (

) is a powerful ortho, para-director.

o Expected Outcome (Neutral Conditions): Nitration should occur at Position 6 (ortho to amine)
because Position 4 is blocked by Chlorine.[1]

e Observed Outcome (Acidic Conditions): Nitration occurs at Position 5 (meta to amine).[1]
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The Protonation Switch (Expert Insight)

The reaction is typically performed in concentrated sulfuric acid (

).[1] Under these conditions, the amine is fully protonated to the anilinium ion (

)

Effect: Strong electron-withdrawing group (EWG); directs meta.

(Pos 2) Effect: Inductively withdrawing but resonance donating; directs ortho/para (to
positions 1, 3, 5).

(Pos 4) Effect: Weakly deactivating; directs ortho/para (to positions 3, 5).
Convergence: All three groups in the acidic medium direct the incoming nitronium ion (

) to Position 5.[1]

» Position 3: Sterically hindered (sandwiched between F and CI).[1]

» Position 5: Sterically accessible (adjacent to H and Cl).[1]

Major Pathway 4-Chloro-2-fluoro-

nnnnnnnnnnnn F & Cl direct to C5
-NH3+

Click to download full resolution via product page

Figure 1: Mechanistic flow showing how acidic conditions invert the directing effect of the amine
to favor the 5-nitro isomer.

Validated Synthetic Protocol

This protocol is adapted for high regioselectivity (>95:5 ratio of 5-nitro vs 6-nitro).

Reagents & Equipment
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Substrate: 4-Chloro-2-fluoroaniline (98% purity).

Solvent: Concentrated Sulfuric Acid (

, 98%).[1]

Nitrating Agent: Fuming Nitric Acid (
, >90%) or Potassium Nitrate (

)[1]

Safety: Exothermic reaction.[1] Use a jacketed reactor with cryostat cooling.[1]

Step-by-Step Methodology

e Solubilization: Charge 4-chloro-2-fluoroaniline (1.0 eq) into

(5-6 vol) at 0°C. Stir until a clear solution forms (formation of anilinium sulfate).

e Cooling: Lower internal temperature to -20°C. Critical: Lower temperature maximizes
regioselectivity.[1]

 Nitration: Add Fuming

(1.05 eq) dropwise over 60 minutes. Maintain internal temp < -15°C.

o Note: Rapid addition causes local heating and increases the 6-nitro impurity.[1]
o Digestion: Stir at -15°C for 2 hours. Monitor by HPLC.

e Quench: Pour the reaction mixture onto crushed ice (10 vol). The product will precipitate as a
yellow/orange solid.[1]

« Isolation: Filter the solid. Wash with water until filtrate pH is neutral.[1]

 Purification: Recrystallize from Ethanol/Water (3:1) or Toluene/Hexane to remove trace 6-
nitro isomers.

Analytical Profiling & Identification
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Distinguishing the 5-nitro target from the 6-nitro impurity is critical for QC. NMR spectroscopy
provides the most definitive structural proof.[1]

NMR Decision Tree

The coupling patterns of the aromatic protons relative to the Fluorine atom (

, Spin 1/2) are diagnostic.[1]

Feature 5-Nitro Isomer (Target) 6-Nitro Isomer (Impurity)

Symmetry Asymmetric (1,2,4,5-subst) Asymmetric (1,2,4,6-subst)
Doublet ( Doublet (

Proton H3

Hz)Located between F and Cl.  Hz)Located between F and Cl.

H6 (Singlet/Weak

Doublet)Para to F ( H5 (Doublet)Meta to F (

Hz).Adjacent to

Proton H6 vs H5 Hz).Adjacent to Cl and

and
Shift
. Shift distinct due to ortho-nitro
0
NMR deshielding.
ppm.

Diagnostic Logic

e Look at the proton para to Fluorine:

o In the 5-nitro isomer, the proton at position 6 is para to Fluorine. The para F-H coupling is
typically very small or zero.[1] You will see a singlet (or very narrow doublet).[1]

o In the 6-nitro isomer, the proton at position 5 is meta to Fluorine. The meta F-H coupling is
significant (6-8 Hz). You will see a clear doublet.[1]
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Analyze 1H NMR Spectrum

Identify Aromatic Protons
(Integration = 2H)

:

Check Coupling of Proton
Not Adjacent to Fluorine

Small/No Coupling \ Distinct Doublet

Singlet (or J < 2Hz) Doublet (J ~ 7Hz)

Proton is Para to F Proton is Meta to F
=> 5-Nitro Isomer (Target) => 6-Nitro Isomer

Click to download full resolution via product page
Figure 2: Spectroscopic decision tree for rapid isomer identification.

Applications in Drug Discovery

The 4-chloro-2-fluoro-5-nitroaniline scaffold is a high-value intermediate for "Scaffold
Hopping" in kinase inhibitor design.

» Bioisosterism: It serves as a bioisostere for 3-trifluoromethyl-4-chloroaniline (used in
Sorafenib). The fluorine atom mimics the metabolic stability of

while reducing steric bulk.[1]
* Reduction to Diamine: The nitro group is readily reduced (Fe/AcOH or
/Pd-C) to yield 4-chloro-2-fluoro-1,5-diaminobenzene. This diamine is a precursor for:

o Benzimidazoles: Via cyclization with carboxylic acids.[1]
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o Quinoxalines: Via condensation with 1,2-dicarbonyls.

o Linker Chemistry: The aniline nitrogen allows for urea formation (reaction with isocyanates),
a critical pharmacophore in Type Il kinase inhibitors (e.g., binding to the DFG-out pocket).[1]

References

o Synthesis & Regioselectivity:PrepChem.com, "Synthesis of 4-chloro-2-fluoro-5-
nitroaniline”. Link

» Isomer Crystal Data:Acta Crystallographica, "Structure of 4-chloro-2-nitroaniline” (Structural
analog comparison). Link

o Commercial Availability & CAS:ChemicalBook, "4-Chloro-2-fluoroaniline Synthesis and
Derivatives". Link

 Impurity Profiling:Splendid Lab, "Pharma Impurity: 4-Chloro-2-fluoro-6-nitroaniline”.[2] Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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